Cas no 1805449-78-8 (5-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetic acid)

• Product Name: 5-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetic acid
• CAS No: 1805449-78-8
• MF: C₈H₅BrF₂N₂O₄
• MW: 311.037108182907
• CID: 4865151
• Update Time: 2025-05-20

5-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetic acid

• Inchi： 1S/C8H5BrF2N2O4/c9-3-2-12-4(1-5(14)15)7(13(16)17)6(3)8(10)11/h2,8H,1H2,(H,14,15)
• InChI Key： ZRIMJFIMOJHWHK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC(=O)O)C(=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 1.5
• Topological Polar Surface Area: 96

Additional information on 5-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetic acid

Introduction to 5-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetic Acid (CAS No. 1805449-78-8)

5-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetic acid, with the CAS number 1805449-78-8, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of both bromo and difluoromethyl substituents in its molecular structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The< strong>nitro group in the molecule is a key feature that contributes to its reactivity and utility in various chemical transformations. Nitro groups are well-known for their ability to participate in nucleophilic aromatic substitution reactions, making them highly versatile in medicinal chemistry. Additionally, the< strong>acetic acid moiety at the 2-position of the pyridine ring introduces a carboxylic acid functionality, which can be further modified to achieve specific pharmacological properties.

In recent years, there has been a growing interest in developing novel compounds that exhibit< strong>antimicrobial,< strong>anticancer, and< strong>anti-inflammatory properties. The structural features of 5-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetic acid make it an attractive candidate for such applications. For instance, the bromo substituent can serve as a handle for further functionalization via cross-coupling reactions, while the difluoromethyl group is known to enhance metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential use as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel scaffolds that mimic natural products with known biological activities. For example, studies have shown that derivatives of nitropyridines can exhibit potent< strong>kinase inhibition properties, which are crucial for developing targeted therapies against various diseases.

The< strong>difluoromethyl group, in particular, has been extensively studied for its ability to improve pharmacokinetic profiles of drug candidates. This moiety can enhance lipophilicity and reduce metabolic liability, making it an attractive feature for drug design. Furthermore, the< strong>bromo atom provides a convenient site for further derivatization, allowing chemists to explore a wide range of structural modifications.

In academic research, 5-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetic acid has been employed in various synthetic protocols aimed at developing new pharmaceuticals. One notable example is its use in the synthesis of substituted pyridines that exhibit< strong>antiviral activity. The nitro group facilitates electrophilic aromatic substitution reactions, enabling the introduction of additional functional groups that can modulate biological activity.

The compound's utility extends beyond pharmaceutical applications. In agrochemical research, derivatives of nitropyridines have shown promise as< strong>pesticides and< strong>fungicides. The structural complexity and reactivity of 5-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetic acid make it a valuable starting material for designing novel agrochemicals with improved efficacy and environmental safety.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include bromination, nitration, and introduction of the difluoromethyl group. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent applications.

In conclusion, 5-Bromo-4-(difluoromethyl)-3-nitropyridine-2-acetic acid (CAS No. 1805449-78-8) is a versatile and highly reactive compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing novel molecules with diverse biological activities. As research continues to uncover new applications for this compound, its importance in drug discovery and development is likely to grow even further.